Cas no 918152-53-1 ((4-Ethynylphenyl)methyl 2-bromo-2-methylpropanoate)

(4-Ethynylphenyl)methyl 2-bromo-2-methylpropanoate structure
918152-53-1 structure
Product Name:(4-Ethynylphenyl)methyl 2-bromo-2-methylpropanoate
CAS No:918152-53-1
MF:C13H13BrO2
MW:281.145123243332
CID:779130
Update Time:2023-08-03

(4-Ethynylphenyl)methyl 2-bromo-2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 2-bromo-2-methyl-, (4-ethynylphenyl)methyl ester
    • (4-ethynylphenyl)methyl 2-bromo-2-methylpropanoate
    • 2-Bromoisobutyric acid 4-ethynylbenzyl ester
    • (4-Ethynylphenyl)methyl 2-bromo-2-methylpropanoate
    • Inchi: 1S/C13H13BrO2/c1-4-10-5-7-11(8-6-10)9-16-12(15)13(2,3)14/h1,5-8H,9H2,2-3H3
    • InChI Key: HEEROCNOLIXHHN-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)OCC1C=CC(C#C)=CC=1)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 292
  • Topological Polar Surface Area: 26.3
Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.